![molecular formula C8H13ClN6 B1441715 9-(3-aminopropyl)-9H-purin-6-amine hydrochloride CAS No. 23124-11-0](/img/structure/B1441715.png)
9-(3-aminopropyl)-9H-purin-6-amine hydrochloride
Overview
Description
“N-(3-Aminopropyl)methacrylamide hydrochloride” is a compound that contains a primary amine . It is often used as a functional monomer in the synthesis of various polymers .
Synthesis Analysis
The compound can be used in the synthesis of microgels. A surfactant-free, radical precipitation copolymerization of N-isopropylmethacrylamide and the cationic co-monomer N-(3-aminopropyl)methacrylamide hydrochloride was carried out to prepare microgels functionalized with primary amines .Molecular Structure Analysis
The molecular formula of “N-(3-Aminopropyl)methacrylamide hydrochloride” is C7H14N2O.HCl, and its molecular weight is 178.66 g/mol .Chemical Reactions Analysis
The compound can participate in various reactions. For instance, it can react with carbonyl compounds to synthesize adsorbents .Physical And Chemical Properties Analysis
The compound is a solid at 20°C and should be stored at 0-10°C. It is air sensitive, hygroscopic, and heat sensitive . It has been used in the preparation of microgels, with their size and yield being influenced by factors such as NaCl concentration and initiator type .Scientific Research Applications
Organic Synthesis
- 9-Aryl-9H-purin-6-amines were synthesized using a mixture of phosphorus pentoxide, triethylamine hydrochloride, and arylamines, demonstrating a method for obtaining these compounds with potential applications in organic synthesis (El-bayouki, Nielsen, & Pedersen, 1985).
- Another study synthesized a series of N6,N6-disubstituted 9H-purin-6-amines from secondary amine or its hydrochloride, again highlighting its utility in organic synthesis (El-bayouki, Nielsen, & Pedersen, 1985).
Biological Activity
- Some 9H-purin-6-amines exhibited antimicrobial properties. For instance, 9H-[1,2,4]Triazolo[4,3-g]purin-5-amine showed antibacterial activity in a study, suggesting its potential in developing new antimicrobial agents (Govori, 2017).
Novel Compound Synthesis
- Research on the synthesis of acyclic nucleotide analogues derived from N3-substituted isoguanine revealed methods to create novel compounds that could have implications in medicinal chemistry (Alexander, Holý, Buděšínský, & Masojídková, 2000).
Tautomerism and Alkylation Studies
- Studies on the tautomerism and alkylation of N-methoxy-9-methyl-9H-purin-6-amines highlighted the diverse chemical behaviors of these compounds, which is valuable for understanding their chemical properties and potential applications (Roggen et al., 2008), (Roggen et al., 2011).
Synthesis of Glycoside Analogs
- The synthesis of glycoside analogs and related compounds from 9-amino-6-(methylthio)-9H-purine contributed to the exploration of new anticancer agents, though no significant activity was observed in the specific study (Temple, Kussner, & Montgomery, 1975).
Chemo-, Regio- and Stereospecific Addition
- The chemo-, regio-, and stereospecific addition of adenine to α,β-acetylenic γ-hydroxy nitriles resulted in the creation of novel acyclic adenosine analogues, illustrating the compound's role in facilitating specific chemical reactions (Trofimov et al., 2010).
Mechanism of Action
Target of Action
Similar compounds such as spermine, a spermidine-derived biogenic polyamine, are known to interact with nucleic acids, particularly in viruses, and are thought to stabilize the helical structure .
Mode of Action
It can be inferred from related compounds that it may function as a free radical scavenger, forming a variety of adducts that prevent oxidative damage to dna .
Biochemical Pathways
Similar compounds like spermine are implicated in the regulation of gene expression, the stabilization of chromatin, and the prevention of endonuclease-mediated dna fragmentation .
Result of Action
Based on the properties of similar compounds, it may protect dna from free radical attack, regulate gene expression, stabilize chromatin, and prevent endonuclease-mediated dna fragmentation .
Action Environment
It is known that the stability and efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other compounds .
Safety and Hazards
Future Directions
properties
IUPAC Name |
9-(3-aminopropyl)purin-6-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N6.ClH/c9-2-1-3-14-5-13-6-7(10)11-4-12-8(6)14;/h4-5H,1-3,9H2,(H2,10,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWQWLIXZFMGMOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)CCCN)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40945800 | |
Record name | 9-(3-Aminopropyl)-9H-purin-6-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40945800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-(3-aminopropyl)-9H-purin-6-amine hydrochloride | |
CAS RN |
23124-11-0 | |
Record name | NSC144668 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=144668 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 9-(3-Aminopropyl)-9H-purin-6-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40945800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-(3-aminopropyl)-9H-purin-6-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.